Cas no 679800-30-7 (1H-Imidazole-4-carboxaldehyde,5-amino-1-methyl-(9CI))
679800-30-7 structure
Product Name:1H-Imidazole-4-carboxaldehyde,5-amino-1-methyl-(9CI)
CAS No:679800-30-7
MF:C5H7N3O
MW:125.128580331802
CID:1017217
PubChem ID:45078716
Update Time:2025-04-20
1H-Imidazole-4-carboxaldehyde,5-amino-1-methyl-(9CI) Chemical and Physical Properties
Names and Identifiers
-
- 1H-Imidazole-4-carboxaldehyde,5-amino-1-methyl-(9CI)
- 679800-30-7
- 5-amino-1-methyl-1H-imidazole-4-carbaldehyde
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- Inchi: 1S/C5H7N3O/c1-8-3-7-4(2-9)5(8)6/h2-3H,6H2,1H3
- InChI Key: LQVQYPRIOIQMGC-UHFFFAOYSA-N
- SMILES: O=CC1=C(N)N(C)C=N1
Computed Properties
- Exact Mass: 125.05900
- Monoisotopic Mass: 125.058911855g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 9
- Rotatable Bond Count: 1
- Complexity: 117
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0
- Topological Polar Surface Area: 60.9Ų
Experimental Properties
- PSA: 60.91000
- LogP: 0.39600
1H-Imidazole-4-carboxaldehyde,5-amino-1-methyl-(9CI) Related Literature
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
679800-30-7 (1H-Imidazole-4-carboxaldehyde,5-amino-1-methyl-(9CI)) Related Products
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